1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one

• Molecular Formula: C9H11FN2OS
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 1-(3-fluoropyridin-2-yl)iminothiolane 1-oxide
• InChI: InChI=1S/C9H11FN2OS/c10-8-4-3-5-11-9(8)12-14(13)6-1-2-7-14/h3-5H,1-2,6-7H2
• InChI Key: ZSXGAMBVIGSBKW-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=NC2=C(C=CC=N2)F)(=O)C1

Description

1-[(3-Fluoropyridin-2-yl)imino]-1λ⁶-thiolan-1-one is a heterocyclic compound featuring a hypervalent sulfur atom within a thiolanone (tetrahydrothiophenone) core. The sulfur atom is bonded to an oxygen atom (sulfone group) and an imino group (-N=) linked to a 3-fluoropyridin-2-yl substituent. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications. Its molecular formula is C₉H₈FN₃OS, with a molecular weight of 225.24 g/mol. The fluorine atom and pyridine ring enhance metabolic stability and binding interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one typically involves the reaction of 3-fluoropyridine with a suitable thiolating agent under controlled conditions. The reaction conditions may vary depending on the desired yield and purity of the product. Commonly used reagents include trifluoromethanesulfonic acid and sulfur-containing compounds .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into thiols and other reduced forms.

Substitution: The fluorine atom in the pyridine ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Substitution reactions often involve nucleophiles such as amines and thiols.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives of the original compound .

Scientific Research Applications

1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one involves its interaction with specific molecular targets and pathways. The compound’s effects are primarily due to its ability to interact with enzymes and receptors, leading to changes in cellular processes. The exact molecular targets and pathways may vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Differences

The compound’s analogs differ primarily in the substituent attached to the imino group. Key variations include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
1-[(3-Fluoropyridin-2-yl)imino]-1λ⁶-thiolan-1-one	3-Fluoropyridin-2-yl	C₉H₈FN₃OS	225.24	High electronegativity, pyridine-mediated π-stacking; potential kinase inhibition
1-[(4-Aminophenyl)imino]-1λ⁶-thiolan-1-one	4-Aminophenyl	C₁₀H₁₄N₂OS	210.30	Electron-donating -NH₂ group; increased solubility and hydrogen bonding
1-[(2-Fluorophenyl)imino]-1λ⁶-thiolan-1-one	2-Fluorophenyl	C₁₀H₉FN₂OS	224.25	Moderate electron-withdrawing effect; phenyl ring limits π-interactions
1-[(3-Methyl-4-nitrophenyl)imino]-1λ⁶-thiolan-1-one	3-Methyl-4-nitrophenyl	C₁₁H₁₄N₂O₃S	254.30	Strong electron-withdrawing nitro group; reactive in electrophilic substitutions
1-{[(Piperidin-4-yl)methyl]imino}-1λ⁶-thiolan-1-one	Piperidin-4-ylmethyl	C₁₀H₂₀N₂OS	216.34	Basic piperidine moiety; requires refrigeration (2–8°C) for stability

Electronic Effects and Reactivity

• Fluoropyridinyl vs. Fluorophenyl : The 3-fluoropyridin-2-yl group in the target compound introduces greater electronegativity and π-deficient character compared to 2-fluorophenyl analogs. This enhances interactions with electron-rich biological targets (e.g., enzyme active sites) .
• Nitro-Substituted Analog: The nitro group in 1-[(3-Methyl-4-nitrophenyl)imino]-1λ⁶-thiolan-1-one strongly withdraws electrons, making it reactive in reduction or nucleophilic aromatic substitution reactions. This contrasts with the fluorine substituent, which is less reactive but improves metabolic stability .

Research Findings and Gaps

• Pharmacological Potential: The fluoropyridinyl compound’s presence in clinical trials () highlights its therapeutic promise, while analogs like the nitro-substituted derivative lack reported biological studies .
• Synthetic Challenges : Fluoropyridinyl derivatives require precise regioselective fluorination, increasing synthesis complexity compared to phenyl analogs .
• Stability Data: Limited stability information for the fluoropyridinyl compound suggests a need for further studies comparing shelf-life under varying conditions.

Biological Activity

1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one is a compound that has gained attention in the field of medicinal chemistry due to its potential biological activities. This article explores its chemical properties, biological effects, and relevant case studies to provide a comprehensive overview of its significance in pharmacological research.

The compound has the following chemical characteristics:

• Molecular Formula : C₉H₁₁FN₂OS
• Molecular Weight : 214.26 g/mol
• CAS Number : 2059947-57-6

These properties suggest that the compound may exhibit unique interactions with biological macromolecules, contributing to its potential therapeutic effects.

1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one is believed to interact with various biological targets, including enzymes and receptors. The presence of the fluoropyridine moiety enhances its electron-withdrawing capacity, which can influence the reactivity of the thiolan-1-one group. This interaction may lead to the modulation of cellular pathways associated with disease processes.

Antimicrobial Activity

Research indicates that compounds containing fluorinated pyridine derivatives often exhibit antimicrobial properties. A study demonstrated that related compounds showed significant activity against various bacterial strains, suggesting that 1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one may possess similar effects.

Anticancer Properties

Emerging data suggest that this compound could have anticancer potential. In vitro studies have shown that derivatives of thiolan compounds can induce apoptosis in cancer cells. The mechanism likely involves the disruption of cellular signaling pathways essential for cancer cell survival.

Case Studies

Several case studies have investigated the biological activity of thiolane derivatives similar to 1-[(3-Fluoropyridin-2-yl)imino]-1lambda6-thiolan-1-one:

• Case Study on Anticancer Efficacy : A study published in a peer-reviewed journal explored the effects of a related compound on human cancer cell lines. The results indicated a dose-dependent reduction in cell viability, supporting the hypothesis that thiolane derivatives can act as effective anticancer agents .
• Antimicrobial Testing : Another case study evaluated the antimicrobial efficacy of fluorinated pyridine compounds against Gram-positive and Gram-negative bacteria. Results showed promising inhibition zones, particularly against Staphylococcus aureus and Escherichia coli, indicating potential therapeutic applications in treating infections .

Data Table: Biological Activities

Activity Type	Test Organism/Cell Line	Result
Antimicrobial	Staphylococcus aureus	Significant inhibition
Antimicrobial	Escherichia coli	Moderate inhibition
Anticancer	HeLa (cervical cancer cells)	Dose-dependent viability reduction